Cas no 103-89-9 (N-(4-methylphenyl)acetamide)

• Product Name: N-(4-methylphenyl)acetamide
• CAS No: 103-89-9
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD00008677
• CID: 35251
• PubChem ID: 7684
• Update Time: 2025-04-18

N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 4'-methylacetanilide
• p-Acetotoluidide
• p-Acetotoluidine
• N-(4-methylphenyl)acetamide
• N-Acetyl-p-toluidine
• NSC 7644
• 4-Acetotoluide
• p-Acetotoluide
• p-Tolyacetamide
• P-TOLYLACETAMIDE
• ACET-P-TOLUIDINE
• 4-ACETOTOLUIDINE
• 4-Acetotoluidide
• 4-Methylacetanilide
• Acetyl-p-toluidine
• p-Acetamidotoluene
• Acetamide, N-(4-methylphenyl)-
• p-Methylacetanilide
• N-Acetyl-p-toluidide
• 4-(Acetylamino)toluene
• 1-Acetamido-4-methylbenzene
• N-p-tolylacetamide
• N-Acetoxy-4-toluidine
• N-(p-tolyl)acetamide
• 4-ACETAMIDOTOLUENE
• N3
• ACETYL-P-TOLUIDINE, N-
• AI3-01428
• FT-0619053
• YICAMJWHIUMFDI-UHFFFAOYSA-
• 103-89-9
• NSC7644
• SCHEMBL61417
• Z28134680
• HMS3039J04
• NCGC00091129-01
• ACETAMIDOTOLUENE, P-
• InChI=1/C9H11NO/c1-7-3-5-9(6-4-7)10-8(2)11/h3-6H,1-2H3,(H,10,11)
• CHEMBL1604472
• SMR001370915
• NS00023266
• SY035719
• AH-034/32844007
• BS-3827
• N-(p-tolyl)-acetamide
• Tox21_200119
• NSC-7644
• NCGC00091129-02
• F1962-0207
• N36D4JN82T
• EN300-15544
• Acet-p-toluidide
• NCGC00257673-01
• 2-(3-BROMOPHENOXY)PYRIDINE97+%
• UNII-N36D4JN82T
• AKOS000120002
• n-(4-methyl-phenyl)acetamide
• Q27284480
• 4-METHYL ACETYL ANILINE
• DTXSID6024414
• CAS-103-89-9
• CCRIS 5956
• MLS002415754
• SCHEMBL12309457
• CS-0063380
• 4 inverted exclamation mark -Methylacetanilide
• DTXCID104414
• N-ACETYL-PARA-TOLUIDINE
• CHEBI:143108
• W-108834
• A0064
• MFCD00008677
• P-ACETOTOLUIDE [MI]
• 4'-Methylacetanilide, 99%
• EINECS 203-155-4
• WLN: 1VMR D1
• STL163784
• 4\\'-Methylacetanilide
• DB-014506
• P-ACETYLAMINOTOLUENE
• N-ACETYL-4-METHYLANILINE

• MDL： MFCD00008677
• Inchi： 1S/C9H11NO/c1-7-3-5-9(6-4-7)10-8(2)11/h3-6H,1-2H3,(H,10,11)
• InChI Key： YICAMJWHIUMFDI-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(C)=CC=1
• BRN： 607036

Computed Properties

• Exact Mass: 149.08400
• Monoisotopic Mass: 149.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: Powder
• Density: 1.212
• Melting Point: 148.0 to 152.0 deg-C
• Boiling Point: 307 °C(lit.)
• Flash Point: 168 ºC
• Refractive Index: 1.5279 (estimate)
• Solubility: 1.2g/l (experimental)
• Water Partition Coefficient: 1 g/L (25 ºC)
• PSA: 29.10000
• LogP: 2.02640
• Solubility: Soluble in ethanol, ether, ethyl acetate, slightly soluble in water, benzene and crude gasoline.
• Merck: 14,74
• FEMA: 2878

N-(4-methylphenyl)acetamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• RTECS：AN2930000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• TSCA：Yes
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Pesticide Chemicals Pesticide Intermediates